Cas no 633327-36-3 ((E)-2-(3-Fluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: (E)-2-(3-Fluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 633327-36-3
• MF: C₁₄H₁₈BFO₂
• MW: 248.100927829742
• CID: 1083054
• PubChem ID: 59797036
• Update Time: 2025-10-29

(E)-2-(3-Fluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• (E)-2-(3-Fluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[(E)-2-(3-fluorophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 633327-36-3
• EN300-802087
• Z2312850828
• EN300-7428039
• 2-[(E)-2-(3-Fluorophenyl)-vinyl]-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• AT28469
• XKOFTHAMHDHSMB-CMDGGOBGSA-N
• SCHEMBL4148928
• CS-0527635
• DB-181757
• MFCD19703877
• 2-(3-Fluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2033123-94-1

• Inchi： 1S/C14H18BFO2/c1-13(2)14(3,4)18-15(17-13)9-8-11-6-5-7-12(16)10-11/h5-10H,1-4H3/b9-8+
• InChI Key： XKOFTHAMHDHSMB-CMDGGOBGSA-N
• SMILES： FC1=CC=CC(=C1)/C=C/B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 248.1383881g/mol
• Monoisotopic Mass: 248.1383881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on (E)-2-(3-Fluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Guide to (E)-2-(3-Fluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 633327-36-3)

(E)-2-(3-Fluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 633327-36-3) is a highly specialized boron-containing compound widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of vinylboronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. With its unique fluorostyryl moiety and dioxaborolane ring, this compound offers exceptional reactivity and stability, making it a valuable tool for researchers.

The growing interest in boron-based compounds stems from their versatility in drug discovery and agrochemical development. (E)-2-(3-Fluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is particularly sought after due to its ability to introduce fluorine atoms into complex molecules, enhancing their bioavailability and metabolic stability. This aligns with the current trend in medicinal chemistry, where fluorinated compounds are increasingly explored for their therapeutic potential.

From a structural perspective, the tetramethyl-1,3,2-dioxaborolane group provides excellent protection for the boron center, ensuring stability during storage and handling. The (E)-configuration of the double bond further enhances its selectivity in coupling reactions, reducing unwanted side products. Researchers often inquire about the synthesis methods for this compound, with many seeking efficient protocols that minimize purification steps while maintaining high yields.

In material science, (E)-2-(3-Fluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane serves as a precursor for π-conjugated polymers with applications in organic electronics. Its incorporation into polymer backbones can improve charge transport properties, making it relevant for OLEDs and solar cells. This connection to sustainable energy solutions has driven increased attention from both academic and industrial researchers.

The compound's CAS number 633327-36-3 serves as a unique identifier crucial for procurement and regulatory compliance. When handling this material, proper storage under inert atmosphere is recommended to maintain its reactivity. Common questions from researchers include inquiries about solubility characteristics (typically soluble in common organic solvents like THF and DCM) and compatibility with various coupling conditions.

Recent advancements in flow chemistry have opened new possibilities for using (E)-2-(3-Fluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in continuous manufacturing processes. This aligns with the pharmaceutical industry's push toward more efficient and sustainable production methods. The compound's stability under mild conditions makes it particularly suitable for such applications.

Quality control of CAS 633327-36-3 typically involves analytical techniques like NMR spectroscopy (particularly ¹¹B and ¹⁹F NMR) and HPLC to verify purity and isomeric composition. Many researchers search for detailed spectroscopic data and characterization protocols when working with this compound for the first time.

The future outlook for (E)-2-(3-Fluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane appears promising, with potential applications expanding into bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). Its ability to serve as a stable boron donor while incorporating a fluorinated aromatic system makes it attractive for developing novel therapeutic modalities. This positions the compound at the intersection of multiple cutting-edge research areas.

For researchers considering 633327-36-3 for their projects, it's important to note that while the compound is air-stable for short periods, prolonged exposure to moisture should be avoided. Common search queries related to this compound include "buy (E)-2-(3-Fluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane" and "application of fluorostyryl boronic esters in drug discovery," reflecting both procurement and research-oriented interests.

In conclusion, (E)-2-(3-Fluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a versatile building block with significant potential across multiple scientific disciplines. Its combination of fluorine substitution and boron functionality makes it particularly valuable in an era where researchers increasingly seek compounds that can address multiple challenges in synthesis and drug development simultaneously.